Cas no 2138351-05-8 (Benzene, 1-[[(1,1-dimethyl-2-propyn-1-yl)oxy]methyl]-4-fluoro-)

• Product Name: Benzene, 1-[[(1,1-dimethyl-2-propyn-1-yl)oxy]methyl]-4-fluoro-
• CAS No: 2138351-05-8
• MF: C₁₂H₁₃FO
• MW: 192.229427099228
• CID: 5268858
• Update Time: 2025-10-29

Benzene, 1-[[(1,1-dimethyl-2-propyn-1-yl)oxy]methyl]-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-{[(2-methylbut-3-yn-2-yl)oxy]methyl}benzene
• 1-Fluoro-4-(2-methylbut-3-yn-2-yloxymethyl)benzene
• Benzene, 1-[[(1,1-dimethyl-2-propyn-1-yl)oxy]methyl]-4-fluoro-

• Inchi： 1S/C12H13FO/c1-4-12(2,3)14-9-10-5-7-11(13)8-6-10/h1,5-8H,9H2,2-3H3
• InChI Key： QWJWVYQDCNGJRD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)COC(C#C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• XLogP3: 2.4
• Topological Polar Surface Area: 9.2

Additional information on Benzene, 1-[[(1,1-dimethyl-2-propyn-1-yl)oxy]methyl]-4-fluoro-

Chemical Profile: Benzene, 1-[[(1,1-dimethyl-2-propyn-1-yl)oxy]methyl]-4-fluoro (CAS No. 2138351-05-8)

The compound Benzene, 1-[[(1,1-dimethyl-2-propyn-1-yl)oxy]methyl]-4-fluoro (CAS No. 2138351-05-8) is a highly specialized aromatic compound with unique structural and chemical properties. This compound belongs to the family of substituted benzenes, where the benzene ring is functionalized with specific substituents that confer distinct reactivity and applications. The fluorine substituent at the para position and the [[(1,1-dimethyl-2-propyn-1-yl)oxy]methyl] group at the meta position are key features that define its chemical behavior and potential uses.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic aromatic substitution and alkyne chemistry. The alkyne moiety in the structure is particularly interesting due to its ability to participate in various cycloaddition reactions, making it a valuable precursor in organic synthesis. Researchers have explored its application in constructing complex molecular frameworks, including those relevant to pharmaceutical intermediates and advanced materials.

One of the most notable aspects of this compound is its stability under various reaction conditions. Studies have shown that the fluorine substituent enhances the electron-withdrawing effects on the benzene ring, which not only stabilizes reactive intermediates but also directs subsequent reactions with high regioselectivity. This property has been leveraged in developing efficient synthetic routes for bioactive molecules.

In terms of physical properties, Benzene, 1-[[(1,1-dimethyl-2-propyn-1-yl)oxy]methyl]-4-fluoro exhibits a melting point of approximately -40°C and a boiling point around 65°C under standard conditions. Its solubility in organic solvents such as dichloromethane and diethyl ether is relatively high, which facilitates its use in solution-phase reactions. However, it shows limited solubility in water due to its hydrophobic nature.

The compound's spectroscopic data has been extensively characterized using techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These analyses confirm the presence of key functional groups and provide insights into molecular interactions. For instance, the coupling constants observed in the proton NMR spectrum reveal details about the spatial arrangement of substituents around the benzene ring.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies indicate that it undergoes biodegradation under aerobic conditions with a half-life of about 2 weeks in aqueous environments. This information is vital for industrial applications where environmental safety is a priority.

In summary, Benzene, 1-[[(1,1-dimethyl-2-propyn-1-yl)oxy]methyl]-4-fluoro (CAS No. 2138351-05-8) stands out as a versatile building block in organic synthesis with promising applications across multiple disciplines. Its unique combination of structural features and reactivity makes it an invaluable tool for researchers aiming to develop innovative chemical solutions.